cyclobutylmethyl 1H-indazole-4-carboxylate

• IUPAC Name: cyclobutylmethyl 1H-indazole-4-carboxylate
• InChI: InChI=1S/C13H14N2O2/c16-13(17-8-9-3-1-4-9)10-5-2-6-12-11(10)7-14-15-12/h2,5-7,9H,1,3-4,8H2,(H,14,15)
• InChI Key: HGTPMCOFKRPXKE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)COC(=O)C2=C3C=NNC3=CC=C2
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

Cyclobutylmethyl 1H-indazole-4-carboxylate is a synthetic organic compound that belongs to the class of indazole derivatives. Indazole derivatives are known for their diverse biological activities and are used in various fields such as medicinal chemistry, material science, and organic synthesis. The unique structure of this compound makes it an interesting subject for research and development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cyclobutylmethyl 1H-indazole-4-carboxylate typically involves the reaction of cyclobutylmethyl bromide with 1H-indazole-4-carboxylic acid in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the ester bond.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and advanced purification techniques such as recrystallization and chromatography ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

Cyclobutylmethyl 1H-indazole-4-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the indazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Reagents like alkyl halides and organometallic compounds are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Cyclobutylmethyl 1H-indazole-4-carboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of cyclobutylmethyl 1H-indazole-4-carboxylate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

1H-indazole-4-carboxylic acid: A precursor in the synthesis of cyclobutylmethyl 1H-indazole-4-carboxylate.

Cyclobutylmethyl esters: Compounds with similar ester functional groups but different aromatic rings.

Uniqueness

This compound is unique due to its specific combination of the cyclobutylmethyl group and the indazole ring. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.